Cas no 21267-86-7 ( )

  structure
  structure
Product name: 
CAS No:21267-86-7
MF:C14H23N5O
MW:277.36532
CID:911421
PubChem ID:135534563

  Chemical and Physical Properties

Names and Identifiers

    • 9-[5-(diethylamino)pentan-2-yl]-3H-purin-6-one,hydrochloride
    • DTXSID80715100
    • 9-(5-diethylaminopentan-2-yl)-3H-purin-6-one
    • NSC-108386
    • 21267-86-7
    • 9-[5-(Diethylamino)pentan-2-yl]-3,9-dihydro-6H-purin-6-one--hydrogen chloride (1/1)
    • NSC108386
    • DS-009311
    •  
    • Inchi: InChI=1S/C14H23N5O.ClH/c1-4-18(5-2)8-6-7-11(3)19-10-17-12-13(19)15-9-16-14(12)20;/h9-11H,4-8H2,1-3H3,(H,15,16,20);1H
    • InChI Key: FZXOYYQETKSNNK-UHFFFAOYSA-N
    • SMILES: CCN(CC)CCCC(C)N1C=NC2=C1N=CNC2=O.Cl

Computed Properties

  • Exact Mass: 277.19049
  • Monoisotopic Mass: 313.1669381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 356
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.5Ų

Experimental Properties

  • PSA: 62.52

  Related Literature

Recommended suppliers
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd